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Compound of Interest

Compound Name: 4,7-Dimethoxyindane

CAS No.: 38998-05-9

Cat. No.: B6254284 Get Quote

Executive Summary & Immediate Action
Do not dispose of 4,7-Dimethoxyindane down the drain. 4,7-Dimethoxyindane is an organic

intermediate characterized by ether linkages on an indane core.[1] It poses risks of skin/eye

irritation and potential flammability.[2][3] Environmental release is strictly regulated due to

aquatic toxicity potential.

Immediate Disposal Directive:

Solid Waste: Segregate into Non-Halogenated Organic Solids containers.

Liquid Waste: If dissolved, dispose via Flammable Solvent streams (ensure compatibility with

solvent matrix).

Destruction Method: High-temperature incineration at an RCRA-permitted facility.[1]

Chemical Profile & Hazard Identification
Understanding the "Why" behind the protocol.

As a substituted indane with methoxy groups, this compound shares hazard characteristics

with anisoles and polycyclic ethers.
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Property Specification Hazard Implication

Chemical Structure
C₁₁H₁₄O₂ (Indane core + 2

Methoxy groups)

Combustible. Ether linkages

are stable but contribute to

flammability.[1]

Physical State
Solid (typically) or Viscous

Liquid

Inhalation of dust/mist is a

primary exposure route.[1]

Solubility
Low water solubility; Soluble in

organics

Bioaccumulation risk. Do not

release into aqueous waste

streams.[1]

Reactivity Stable under normal conditions

Incompatible with strong

oxidizers (e.g., Nitric Acid,

Peroxides).[1]

Critical Safety Note - Peroxide Potential: While aryl-alkyl ethers (like methoxybenzenes) are

generally resistant to peroxide formation compared to dialkyl ethers (like diethyl ether), aged

containers should be visually inspected for crystal formation around the cap before opening.[1]

If crystals are present, DO NOT TOUCH. Contact EHS immediately.

Pre-Disposal Assessment Workflow
Before moving the container, execute this self-validating assessment to determine the correct

waste stream.
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Start: Waste Assessment

1. Determine Physical State

Solid / Crystalline Liquid / Solution

2. Check Container Age/Condition 3. Identify Solvent Matrix

Crystals Visible?

Stream A: Non-Halogenated Solids
(Incineration)

No

STOP: Contact EHS/Bomb Squad
(Potential Peroxides)

Yes (Do not open)

Stream B: Halogenated Solvents

Contains Halogens
(DCM, Chloroform)

Stream C: Non-Halogenated Solvents

No Halogens
(Acetone, MeOH)

Click to download full resolution via product page

Figure 1: Decision logic for categorizing 4,7-Dimethoxyindane waste. Note the critical stop-

point for crystallized containers.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired reagent bottles, contaminated weighing boats, spill debris.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.
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Labeling: Affix a hazardous waste label.

Constituents: "4,7-Dimethoxyindane, Solid Debris"[1]

Hazards: "Irritant", "Combustible".

Packing:

Place the original container inside the waste jar if possible.

If loose powder, transfer carefully inside a fume hood to avoid dust generation.

Segregation: Do NOT mix with oxidizers (e.g., permanganates, nitrates) in the same waste

drum.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicable for: Mother liquors, Roto-vap traps.[1]

Compatibility Check: Ensure the liquid mixture pH is between 5 and 9. Acidic mixtures

containing methoxy groups can sometimes undergo cleavage or polymerization; neutralize if

necessary.

Solvent Segregation:

If dissolved in DCM/Chloroform: Use the Halogenated waste carboy.

If dissolved in Ethyl Acetate/Methanol: Use the Non-Halogenated waste carboy.

Volume Limit: Fill carboys only to 90% capacity to allow for thermal expansion.

Emergency Spill Response
For spills > 5 grams or > 100 mL.[1]

PPE Requirements: Nitrile gloves (double gloved), lab coat, safety goggles. Use a half-mask

respirator with organic vapor cartridges if ventilation is poor.
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1. Alert & Isolate 2. Don PPE
Evacuate area

3. Containment
Use spill pillows

4. Absorption
Vermiculite/Sand

5. Decontamination
Soap & Water Wash

6. Disposal
Label as Haz Waste

Click to download full resolution via product page

Figure 2: Operational workflow for managing accidental release in the laboratory.

Cleanup Steps:

Isolate: Mark the area. Turn off ignition sources.[3]

Absorb: Use vermiculite, sand, or a commercial organic spill pad. Do not use paper towels

for bulk liquid spills as they increase flammability surface area.

Decontaminate: Wipe the surface with a soap/water solution. Collect all wipes into the solid

waste container.

Regulatory Compliance (RCRA)
While 4,7-Dimethoxyindane is not explicitly "P-listed" or "U-listed" by the EPA, it must be

characterized by the generator (you) based on its properties:

Ignitability (D001): If the flash point of the waste mixture is < 60°C (140°F).

Toxicity: Due to lack of extensive toxicological data, treat as Toxic under the "Precautionary

Principle."

Final Disposition: The waste must be sent to a TSDF (Treatment, Storage, and Disposal

Facility) for fuel blending or incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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